Cas no 1030-02-0 (Propanoic acid,3,3'-[(phenylmethylene)bis(thio)]bis-)
1030-02-0 structure
Product Name:Propanoic acid,3,3'-[(phenylmethylene)bis(thio)]bis-
CAS No:1030-02-0
MF:C13H16O4S2
MW:300.393741607666
CID:207060
PubChem ID:70572
Update Time:2025-04-19
Propanoic acid,3,3'-[(phenylmethylene)bis(thio)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3,3'-[(phenylmethylene)bis(thio)]bis-
- 3-[2-carboxyethylsulfanyl(phenyl)methyl]sulfanylpropanoic acid
- 3,3'-((Phenylmethylene)bis(thio))bispropionic acid
- 3,3'-(Benzylidenedithio)dipropanoic acid
- 3,3'-[(phenylmethanediyl)disulfanediyl]dipropanoic acid
- Propanoic acid, 3,3'-((phenylmethylene)bis(thio))bis-
- Propionicacid, (benzylidenedithio)di- (6CI)
- Propionic acid, 3,3'-(benzylidenedithio)di-(7CI,8CI)
- 3,3'-Benzylidenedithiobis(propionic acid)
- 3,3'-[(Phenylmethylene)bis(thio)]bis[propionic acid]
- Phenyl-di(carboxyethylthio)methane
- 3,3'-[(phenylmethylene)bis(thio)]bispropionic acid
- 3,3'-[(phenylmethylene)bis(thio)]bis-Propanoic acid
- EINECS 213-845-7
- 1030-02-0
- NS00042197
- 3,3/'-[(phenylmethylene)bis(thio)]bispropionic acid
- DTXSID3061421
-
- Inchi: 1S/C13H16O4S2/c14-11(15)6-8-18-13(19-9-7-12(16)17)10-4-2-1-3-5-10/h1-5,13H,6-9H2,(H,14,15)(H,16,17)
- InChI Key: KSXRJLUOKLRLEN-UHFFFAOYSA-N
- SMILES: S(CCC(=O)O)C(C1C=CC=CC=1)SCCC(=O)O
Computed Properties
- Exact Mass: 300.04908
- Monoisotopic Mass: 300.04900133g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 125Ų
Experimental Properties
- PSA: 74.6
Propanoic acid,3,3'-[(phenylmethylene)bis(thio)]bis- Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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